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Compound of Interest

Compound Name: Butamifos

Cat. No.: B1668082

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butamifos is an organophosphate herbicide primarily used for the control of annual and
graminaceous weeds in various agricultural settings.[1] Its toxicological profile, characterized
by the inhibition of acetylcholinesterase and microtubule assembly, makes it a relevant
compound for use as a reference toxicant in ecotoxicological studies.[1][2] Reference toxicants
are crucial tools for assessing the health and sensitivity of test organisms and for ensuring the
reproducibility and comparability of toxicity test results over time and between different
laboratories. This document provides detailed application notes and protocols for the use of
butamifos as a reference toxicant in various ecotoxicological assays.

Physicochemical Properties
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Property Value

Chemical Formula C13H21N204PS
Molar Mass 332.35 g:mol-1
CAS Number 36335-67-8
Appearance Not specified
Water Solubility Low

Microtubule assembly inhibition,

Mode of Action ] o
Acetylcholinesterase inhibitor

Ecotoxicological Data

The following tables summarize the acute toxicity of butamifos to a range of representative
aquatic and terrestrial organisms. This data is essential for establishing appropriate
concentration ranges for definitive toxicity tests and for interpreting the results of

ecotoxicological assessments.

Aquatic Toxicity
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Test Organism  Endpoint Duration Value (mgl/L) Reference
Daphnia magna
LC50 24 hours 7.8 [3]
(Water Flea)
Daphnia magna
LC50 48 hours 4.8 [3]
(Water Flea)
Data not
available for
butamifos. As a
Representative surrogate, the
Fish Species related
(e.g., 96-hour LC50 96 hours organophosphat
Oncorhynchus e Chlorpyrifos
myKkiss) has a 96h LC50
of 0.007-0.057
mg/L for
Rainbow Trout.
Data not
available for
butamifos. As a
Representative surrogate, the
Algal Species related
(e.qg., 72-hour EC50 72 hours organophosphat
Pseudokirchnerie e Malathion has
lla subcapittata) a 72h EC50 of
>10 mg/L for
Pseudokirchnerie
lla subcapittata.
Terrestrial Toxicity
. . . Value (mg/kg
Test Organism  Endpoint Duration soil) Reference
Eisenia fetida
LC50 14 days >1000

(Earthworm)
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Signaling Pathway: Acetylcholinesterase Inhibition

Butamifos, like other organophosphate pesticides, exerts its neurotoxic effects through the
inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for the termination of
nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine
(ACh). The inhibition of AChE by butamifos leads to an accumulation of ACh in the synaptic
cleft, resulting in continuous stimulation of cholinergic receptors, which can lead to paralysis
and death in susceptible organisms.
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Preparation

Prepare Butamifos Stock Solution Prepare Test Media/Soil Culture and Acclimate Test Organisms

Expopsure
\J A4

Prepare Serial Dilutions of Butamifos)

Entroduce Organisms to Test Chambers]<

Encubate under Controlled Conditions)

Data Analysis

Record Mortality/Immobilization/Growth Inhibition

Calculate LC50/EC50 Values

Validate Test with Reference Toxicant Data
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Establish Baseline Toxicity Data with Butamifos

Conduct Routine Toxicity Tests with Butamifos

l

Compare Test Results to Historical Control Chart

i

Results within Acceptable Range?

Test System is Valid Investigate and Troubleshoot Test System
Proceed with Unknown Samples (e.g., organism health, water quality)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Butamifos as a
Reference Toxicant in Ecotoxicology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668082#using-butamifos-as-a-reference-toxicant-in-
ecotoxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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